BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Chloro-2-nitrobenzene CAS number 88-73-3
safety data sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Chloro-2-nitrobenzene

Cat. No.: B7767645

An In-depth Technical Guide to the Safety of 1-Chloro-2-nitrobenzene (CAS 88-73-3)

This guide provides comprehensive safety information for 1-Chloro-2-nitrobenzene (CAS No.
88-73-3), intended for researchers, scientists, and professionals in drug development. It covers
physical and chemical properties, toxicity, handling procedures, and emergency measures.

Substance Identification and Properties

1-Chloro-2-nitrobenzene is a yellow crystalline solid.[1] It is also known by synonyms such as
0-Chloronitrobenzene and 2-Chloronitrobenzene.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C6H4CINO2 [3]
Molecular Weight 157.55 g/mol [4]
Appearance Yellow crystals or solidified (4]
mass

Melting Point 31-33°C [4]

Boiling Point 246 °C [4]

Flash Point 124 °C (closed cup) [5]1[6]
Density 1.348 g/mL at 25 °C [4]

Vapor Pressure

0.05 hPa at 25 °C; 0.15 hPa at
37.7 °C; 0.43 hPa at 50 °C

[4]

Water Solubility

441 mg/L at 20 °C

[7]

log Kow (Octanol/Water

Partition Coefficient)

2.24

[417]

Hazard Identification and Classification

This substance is classified as hazardous. It is toxic if swallowed or in contact with skin.[3] It

may cause damage to the blood and liver through prolonged or repeated exposure and is

suspected of causing cancer.[6]

Table 2: GHS Hazard Statements
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Code Statement Reference
Toxic if swallowed or in contact
H301 + H311 _ _ [3]
with skin
H315 Causes skin irritation [8]
May cause an allergic skin
H317 _ [8]
reaction
H319 Causes serious eye irritation [8]

Harmful by inhalation and if
R20/22 [1]
swallowed

R24 Toxic in contact with skin [1]

Harmful to aquatic organisms,

may cause long-term adverse
R52/53 , _ [1]

effects in the aquatic

environment

Toxicology and Health Effects

Absorption into the body can lead to the formation of methemoglobin, which causes cyanosis
(bluish discoloration of the skin) and impairs the oxygen-carrying capacity of the blood.[1][4]
Onset of symptoms may be delayed.[4][6]

Table 3: Acute Toxicity Data
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Route Species Value (LD50/LC50) Reference
144, 251, or 560

Oral Rat (male) [7]
mg/kg

Oral Rat (female) 263 or 560 mg/kg [7]

Dermal Rat (male) 655 mg/kg [7]

Dermal Rat (female) 1320 mg/kg [7]

Dermal Rabbit 400 mg/kg [7]

) 3200 mg/m3 (495

Inhalation Rat [7]

ppm)

Potential Health Effects:

 Inhalation: Harmful if inhaled, may cause respiratory tract irritation. Symptoms include
dizziness, headache, nausea, and weakness.[1][6]

o Skin Contact: Toxic if absorbed through the skin. May cause skin irritation and potentially an
allergic reaction.[1][8]

o Eye Contact: May cause mild to serious eye irritation.[1][8]
 Ingestion: Toxic if swallowed. May cause central nervous system depression.[1][3]

o Chronic Exposure: May lead to anemia, liver damage, and other blood cell abnormalities.[1]
[6] The substance is possibly carcinogenic to humans.[6]

Experimental Protocols
Acute Oral Toxicity (LD50)

The acute oral toxicity of 1-chloro-2-nitrobenzene is determined by studies on rats. The
general protocol involves the administration of the substance by gavage to a group of animals
at various dose levels. For example, a study on male Wistar rats reported signs of intoxication
including imbalance, tremor, rough fur, and diarrhea.[7] The animals are observed for a set
period (typically 14 days) for signs of toxicity and mortality. The LD50 value, the dose that is
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lethal to 50% of the test population, is then calculated. Post-mortem examinations may be
performed on deceased animals to identify target organs.[7]

Acute Dermal Toxicity (LD50)

Dermal toxicity is assessed by applying the substance to the shaved skin of animals, such as
rats or rabbits. The application site is typically covered with a dressing for a specified duration
(e.g., 24 hours).[7] Observations for signs of toxicity and mortality are conducted over a period
of up to 14 days. The primary symptom observed across various routes of application is a
cyanotic appearance.[7]

Skin and Eye Irritation

To evaluate skin irritation, a solution of the substance (e.g., 10% in sesame oil) is applied to the
intact and abraded skin of rabbits under a semi-occlusive dressing for 24 hours.[7] The skin is
then examined for signs of irritation like erythema and edema. Eye irritation studies involve
instilling the undiluted substance into the eyes of rabbits and observing for effects like redness,
which were found to be reversible within 24 hours in some studies.[7]

Emergency Procedures and First Aid

Immediate medical attention is crucial in case of exposure.
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Caption: Emergency first aid workflow following exposure.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[1][3]

» Skin Contact: Immediately remove all contaminated clothing. Wash the skin thoroughly with
soap and plenty of water. Seek immediate medical aid.[1][3]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
eyelids. Get medical aid immediately.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Call a poison center or doctor immediately.[1][9]
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Firefighting and Accidental Release Measures
Firefighting

1-Chloro-2-nitrobenzene is combustible.[6] Finely dispersed particles can form explosive
mixtures in air.[6]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][9]

e Unsuitable Extinguishing Media: Do not use a heavy water stream.[9]

e Special Hazards: Burning produces toxic and corrosive fumes, including nitrogen oxides,
hydrogen chloride, and phosgene.[6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][3]

Accidental Release

» Personal Precautions: Evacuate unnecessary personnel.[9] Wear personal protective
equipment, including respiratory protection, chemical-resistant gloves, and safety goggles.[3]
[6] Avoid creating dust.

e Environmental Precautions: Prevent the substance from entering drains or the environment.

[3]

o Containment and Cleanup: Sweep up the spilled substance into a suitable, closed container
for disposal.[3] Moisten first to prevent dusting if appropriate.[6] Do not absorb in sawdust or
other combustible materials.[6]
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Accidental Release Occurs

Isolate Spill Area
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Caption: Logical workflow for accidental release response.

Handling, Storage, and Disposal

Handling: Use only in a well-ventilated area. Avoid contact with skin, eyes, and clothing.[1][3]
Do not breathe dust or vapors.[9] Wash hands thoroughly after handling and before eating,
drinking, or smoking.[9]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[3][9] Store
locked up. Keep away from incompatible materials such as strong bases and oxidizing
agents.[4]

Disposal: Dispose of this material and its container as hazardous waste.[1] Disposal must be
in accordance with local, regional, and national regulations.[9]

Personal Protective Equipment (PPE)
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e Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment. A NIOSH (US) or EN 143 (EU) approved respirator is recommended.[4]

e Hand Protection: Wear protective gloves.[9]
o Eye Protection: Use chemical safety goggles or a face shield.[3]

o Skin and Body Protection: Wear a complete suit protecting against chemicals.[3] The type of
protective equipment must be selected based on the concentration and amount of the
dangerous substance at the specific workplace.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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